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Compound of Interest

Compound Name: (R)-2,3-Dihydroxypropanal-d4

Cat. No.: B15555727

An In-depth Technical Guide to (R)-2,3-
Dihydroxypropanal-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-2,3-Dihydroxypropanal-d4 is the deuterated form of (R)-glyceraldehyde, a key
intermediate in carbohydrate metabolism. This technical guide provides a comprehensive
overview of its physical and chemical properties, drawing comparisons with its non-deuterated
analogue. It details its primary application as an internal standard in quantitative analysis and
explores the metabolic pathways in which glyceraldehyde participates. This document also
outlines general experimental protocols for the use of deuterated standards in mass
spectrometry and provides a speculative synthetic approach based on established methods for
deuterated aldehyde synthesis.

Core Physical and Chemical Properties

The incorporation of four deuterium atoms into the (R)-2,3-Dihydroxypropanal structure results
in a molecule with a slightly higher molecular weight than its non-deuterated counterpart. This
mass difference is the basis for its utility as an internal standard in mass spectrometry-based
guantification. While specific experimental data for the deuterated compound is not widely
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published, the following tables summarize the known properties of both (R)-2,3-
Dihydroxypropanal-d4 and its non-deuterated form for comparison.

Table 1: Physical and Chemical Properties of (R)-2,3-Dihydroxypropanal-d4

Property Value Source
Molecular Formula C3H2D40s [1]
Molecular Weight 94.10 g/mol [1]
CAS Number 478529-60-1 [1]

Not specified (likely a syrup or
Appearance _

solid)

Not specified (expected to be
Solubility soluble in water, methanol,

DMSO)

Please store the product under
Storage Conditions the recommended conditions

in the Certificate of Analysis.[1]

Table 2: Physical and Chemical Properties of (R)-2,3-Dihydroxypropanal (Non-deuterated)

Property Value Source
Molecular Formula C3HeOs3 [2][3]
Molecular Weight 90.08 g/mol [2][3]
CAS Number 453-17-8 [21[3]
Melting Point -1°C [2]
Boiling Point 228 °C [2]
Density ~1.4 g/cm?3

Appearance Orange, viscous liquid [2]
Solubility Soluble in water
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Synthesis and Isotopic Labeling

While a specific, detailed protocol for the synthesis of (R)-2,3-Dihydroxypropanal-d4 is not
readily available in the public domain, a plausible synthetic route can be inferred from general
methods for the deuteration of aldehydes. One common approach involves the oxidation of a
deuterated precursor. For instance, starting from a deuterated glycerol, selective oxidation of
the primary alcohol could yield the desired deuterated glyceraldehyde.

A generalized workflow for such a synthesis is depicted below:
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General Synthetic Workflow for Deuterated Aldehydes

Deuterated Precursor
(e.g., Glycerol-d5)

xidizing Agent

Selective Oxidation
(e.g., using PCC or Swern oxidation)

(R)-2,3-Dihydroxypropanal-d4

Purification
(e.g., Chromatography)

l

Characterization
(NMR, MS, IR)
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Metabolic Pathway and Signaling of Glyceraldehyde

Fructose Metabolism

Fructose

Glycolysis

Glucose R eraldehyde

Triose Kinase

Downstream Signaling

Reactive Oxygen

Glyceraldehyde-3-Phosphate Species (ROS)

:

Pyruvate Oxidative Stress

Inhibition of

Apoptosis Cell Proliferation
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LC-MS/MS Workflow with Deuterated Internal Standard

Biological Sample

:

Spike with
(R)-2,3-Dihydroxypropanal-d4

:

Protein Precipitation
(Cold ACN)

:

Centrifugation

:

Supernatant Collection

LC-MS/MS Analysis

Data Analysis
(Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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